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Compound of Interest

Compound Name:
2-(2-Bromo-6-cyano-3-

fluorophenyl)acetic acid

CAS No.: 1807022-28-1

Cat. No.: B1410702

Get Quote

The name "2-(2-Bromo-6-cyano-3-fluorophenyl)acetic acid" indicates a phenylacetic acid

with the following substituents on the phenyl ring:

A bromine atom at the 2-position.

A cyano group at the 6-position.

A fluorine atom at the 3-position.

While a definitive entry for this exact structure is not prominent, several close analogs are well-

documented and commercially available. The following sections will focus on these validated

compounds, providing a robust technical overview.

Confirmed Analog 1: 2-(2-Bromo-3-fluorophenyl)acetic
acid
This compound is a close structural analog, differing only by the absence of the cyano group. It

is a well-characterized molecule with established properties and commercial availability.
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IUPAC Name: 2-(2-bromo-3-fluorophenyl)acetic acid[1]

CAS Number: 958454-33-6[1]

Molecular Formula: C₈H₆BrFO₂[1]

Molecular Weight: 233.03 g/mol [1]

Confirmed Analog 2: 2-(2-Bromo-6-fluorophenyl)acetic
acid
This analog features the bromo and fluoro groups at the specified 2- and 6-positions, but also

lacks the cyano group.

IUPAC Name: 2-(2-bromo-6-fluorophenyl)acetic acid[2]

CAS Number: 1214322-99-2[2]

Molecular Formula: C₈H₆BrFO₂[2]

Molecular Weight: 233.04 g/mol [2]

Confirmed Analog 3: 2-(4-Bromo-2-cyano-6-
fluorophenyl)acetic acid
A patent exists for the synthesis of this isomer, which contains all the specified functional

groups but with the bromine at the 4-position instead of the 2-position.[3] This compound is a

significant intermediate in organic synthesis.[3]

Due to the confirmed existence and documented synthesis of "2-(4-Bromo-2-cyano-6-

fluorophenyl)acetic acid," this guide will proceed with a detailed exploration of this molecule, as

it represents the closest structural and functional match to the original query.

Part 2: A Technical Guide to 2-(4-Bromo-2-cyano-6-
fluorophenyl)acetic acid
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This section will provide a comprehensive overview of 2-(4-Bromo-2-cyano-6-

fluorophenyl)acetic acid, a key intermediate in medicinal chemistry and organic synthesis.[3]

Physicochemical Properties
A summary of the key physicochemical properties is presented in the table below.

Property Value Source

Molecular Formula C₉H₅BrFNO₂ [Calculated]

Molecular Weight 258.05 g/mol [Calculated]

Appearance [Not specified in patent]

Solubility [Not specified in patent]

Synthesis Pathway
The synthesis of 2-(4-bromo-2-cyano-6-fluorophenyl)acetic acid is a multi-step process that is

crucial for its application as a building block in drug discovery.[3] The general synthetic

approach involves the construction of the substituted phenyl ring followed by the introduction of

the acetic acid moiety. Phenylacetic acid derivatives are important medical intermediates.[3]

A patented method for the synthesis of 2-(4-bromo-2-cyano-6-fluorophenyl)acetic acid has

been described.[3] The synthesis involves a sequence of reactions starting from a substituted

aniline. While the full details of the starting materials are not disclosed in the provided abstract,

the key steps of similar syntheses often include:

Diazotization and Sandmeyer Reaction: Conversion of an amino group on the aromatic ring

to a bromo or cyano group.

Halogenation: Introduction of the bromo and fluoro substituents at specific positions on the

aromatic ring.

Side-chain formation: Introduction of the acetic acid moiety, often via a precursor like a

benzyl cyanide which is then hydrolyzed.[3][4]
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The following diagram illustrates a generalized workflow for the synthesis of substituted

phenylacetic acids, based on common organic chemistry principles and information from

related syntheses.[5]
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(Introduction of Br/CN)
CuBr/CuCN Halogenation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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